Journal Name:Frontiers of Chemical Science and Engineering
Journal ISSN:2095-0179
IF:4.803
Journal Website:http://www.springer.com/chemistry/industrial+chemistry+and+chemical+engineering/journal/11705
Year of Origin:0
Publisher:Higher Education Press
Number of Articles Per Year:80
Publishing Cycle:
OA or Not:Not
Efficient depolymerization of alkali lignin to monophenols using one-step synthesized Cu–Ni bimetallic catalysts inlaid in homologous biochar
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-06-15 , DOI: 10.1016/j.biombioe.2023.106873
The efficient depolymerization of lignin for the production of high-value chemicals is essential for the development of a sustainable and competitive biorefinery. In this study, we report the preparation of homologous biochar-supported inlaid Cu–Ni catalysts (CuxNiy/BC) using a one-step method, and their application for lignin depolymerization in mild water without the need for external hydrogen, additives, or co-catalysts. The Cu1Ni3/BC (0.05 g catalyst, 8 h, 280 °C, and 18 mL water) showed exceptional catalytic activity, with a monophenol yield of 94.35 ± 2.92 mg/g, bio-oil yield of 68.98 ± 1.42%, and a lignin conversion rate of 92.36 ± 1.99%, which outperformed both the biochar support and monometallic catalysts. The outstanding catalytic performance of Cu1Ni3/BC was attributed to its strong metal-support interaction, alloy sites, and well-dispersed nanoparticles. Reusability experiments demonstrated that the Cu1Ni3/BC exhibited relatively good stability for up to four reuses, with only a 2.32% reduction in catalytic activity per cycle. Mechanism investigation revealed that the Cu1Ni3/BC, with its abundant mesoporous structure and enhanced acid sites, displayed excellent deoxygenation ability, enabling effective cleavage of C–O/C–C bonds and the production of G-type phenols. This approach provides new insights into the large-scale utilization of lignin for the production of high-value chemicals.
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Corrosion and aging risk assessment of an injection system for FCC/Bio-oil co-feed
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.biombioe.2023.106875
Fast pyrolysis oil (FPO) is a renewable biocrude with high corrosivity and poor thermal stability. Co-processing FPO with petroleum intermediates in existing fluid catalytic cracking (FCC) units is one of the most applicable methods for transforming low-quality biocrudes into drop-in fuels. Although FPO is immiscible with petroleum intermediates, co-processing can be achieved using two separate feeding lines for FCC injection instead of the premixture. However, the corrosion of structural materials and the thermal stability of FPO pose significant challenges to the co-processing feed injection system, as the feedstocks are usually preheated to 100–300 °C prior to injection. This study focuses on the corrosion of stainless steel (SS) 316L and evaluates the aging risk of FPO at a temperature range of 80–220 °C. SS 316L experienced noticeable degradation with increasing temperature. Corrosion rates of 0.06, 0.62, and 1.77 mm/y were observed at 80, 150 and 220 °C, respectively. The experimental observation also reveals phase separation (liquid and solid phase) of FPO at the experimenting temperatures. However, the change in the physicochemical properties of the phases becomes more significant as temperature increases. Furthermore, a critical temperature of about 80 °C was identified, which signifies both the onset of active corrosion of SS 316 L in FPO and the fast aging of FPO.
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One-pot conversion of α-pinene into biomass high energy density fuel over a bifunctional zeolite catalyst
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-05-26 , DOI: 10.1016/j.biombioe.2023.106859
A shape-selective bifunctional catalyst (Rux/SOT-Hβ) was furnished by loading Ru onto the Hβ zeolite prepared via seed organic template (SOT) method using the seeds obtained via steam-assisted conversion (SAC) method. The Rux/SOT-Hβ catalyst exhibited both favorable acid-catalytic performance and hydrogenation performance in the two-stage one-pot conversion of α-pinene, enabling an energy-efficient process for producing biomass blended high energy density fuels (HEDF). The effect of preparation conditions of Hβ zeolite carrier, metal type, loading amount, and loading method on the catalytic performance of the bifunctional catalyst was investigated. After the optimization of the catalytic process over Ru1.2/SOT-Hβ using pinane as the reaction medium, the resulting liquid reaction mixture without undergoing further distillation and other operations was found to possess good biomass HEDF properties. Feasible recyclability of Ru1.2/SOT-Hβ catalyst in α-pinene one-pot conversion was also demonstrated by a 3-run recycling test.
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Coppice growth traits in sand dune willow (Salix cordata) and comparisons with two common North American shrub willows used for biomass production
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-05-25 , DOI: 10.1016/j.biombioe.2023.106846
Among eight native North American willow species examined for coppice growth performance, the sand dune willow, Salix cordata Michx. (COR) has proved to be one of the most productive and useful for woody biomass production. In a common garden study, clones from the eastern and southwestern regions of Ontario, Canada, outperformed those from northern populations. Geographic region, populations within regions, and clones within populations all accounted for large portions of total variation in coppice growth traits that were compared with two other willows commonly used for biomass production, S. discolor Muhl. and S. eriocephala Muhl. Each species varied significantly in coppice structure and growth. The number of coppice stems per plant (coppice stem number) showed strong positive relationships to stem dry mass in 1- and 3-year-old coppices. Female COR plants were often slightly larger than male plants in this dioecious species, but these differences were not statistically significant, and provided no evidence of a reproductive cost expressed as a differential reduction in subsequent vegetative growth in female vs. male plants. This indicated that a zero sum model in which reproductive and vegetative structures compete for assimilates was not supported by our results. In all three species, clonal selection for growth and commercial biomass production, coppice stem number (not plant sex, longest stem length or corresponding basal stem diameter) was the best criteria for selecting superior willow clones.
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Expression of triploid heterosis in the biomass productivity of energy willow plants under salinity stress
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-05-25 , DOI: 10.1016/j.biombioe.2023.106852
Bioenergy production from short rotation woody species grown on saline soil provides multiple environmental advantages. Breeding of energy willow for salinity tolerance can support green energy utilization. Here, we quantify triploid heterosis in biomass traits under salt stresses. Crosses between diploid cultivars (Tora and Inger) and our autotetraploid plants (PPE-2/6 and PPE-7) resulted in TH16/24 and TH21/2 triploid hybrid genotypes. Growth characteristics of shoots and roots of triploid hybrids and their parental plants were monitored by pixel-based phenotyping under high salt stress (NaCl 2.0 g kg −1/EC: 8.71 mS cm−1) in greenhouse. Different values of Mid-Parent Heterosis (MPH %) were recorded by comparing these two crossing combinations and top or above views (for TH16/24 plants: 3.66% (side pixels) and 22.25% (above pixels) and for TH21/2 plants: 63.30% (side pixels) and 72.10% (above pixels). At the end of the growing period, considerable MPH values were detected in biomass parameters of TH16/24 and TH21/2 plants (shoot length: 18.26%/26.28%; green biomass weight: 40.28%/52.40%; stem diameter: 15.40%/13.98%) in soil with 2.0 g NaCl kg−1. The TH21/2 hybrid plants expressed higher hybrid vigor than plants from the TH16/24 genotype. The TH21/2 hybrid plants exhibited better water use efficiency than their parental plants and showed high MPH values for K+/Na+ ratio in soil containing 2.0 g NaCl kg−1. The presented data support a conclusion that heterosis depending on crossing partners can ensure improvement in salinity tolerance for triploid hybrids. Field experiment has been initiated for the characterization of these hybrids under natural saline soil.
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Impact of large-scale Bio-CCS deployment on forest biomass competition and forest industry production
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.biombioe.2023.106896
This study investigates the implications of large-scale Bio-CCS deployment on forest-based biofuel, kraft pulp, and district heating production, focusing on the resulting biomass competition. Using the Nordic Forest Sector Model (NFSM) with a Bio-CCS add-on, we integrate negative emission trading into the EU Emissions Trading System across a range of CO2 price levels. The findings reveal that biofuel production increases with higher carbon dioxide prices, with different technologies demonstrating profitability at different price points. As CO2 prices rise, the competition for high-quality biomass intensifies between the biofuel and kraft pulp sectors, while district-heating biomass boilers serve as important buffers. Notably, The deployment of Bio-CCS in kraft pulp mills and biofuel plants significantly raises the demand for pulpwood, while district heating remains unaffected. As a result, district heating systems consume more forest residues and industrial residues. Consequently, increased use of Bio-CCS results in higher pulpwood and sawdust prices. The extreme test with a carbon price of 300€/tCO2 reveals a higher risk of carbon sequestration leakage, while the increased harvest levels in the studied areas remain sustainable. This modeling approach and its main conclusions offer valuable insights for other forest-based economies.
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Green and sustainable biomass supply chain for environmental, social and economic benefits
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.biombioe.2023.106893
Bioenergy is a clean and renewable source of energy that can reduce global depency on fossil fuel, and it is a sustainable, economically viable, and socially acceptable. Bioenergy production aligns with several United Nations Sustainable Development Goals (SDGs) directly or indirectly. Bioenergy feedstocks are spatio-temporally distributed and, therefore, design of a green and sustainable Biomass Supply Chain (BSC) is pivotal for effective commercialization of bioenergy. The BSC starts with biomass harvest and includes collection, processing, storage, and transportation as intermediate processes and ends with biomass delivery at the conversion facilities. All these processes are spatially interlinked. Cost-effective bioenergy generation requires an effective and efficient BSC model. The absence of such model is the major cause of failure of bioenergy plants. With this backdrop, this paper reviewed literature related to BSC, and its elements. The elements are then linked with emissions, economy, and socio-cultural aspects to draw a wider picture of bioenergy for sustainable development. The challenges associated with bioenergy are elucidated with in-depth discussion. The analysis shows that green and sustainable BSC can be a major tool to achieve UN SDGs in many ways. On the contrary, present situation of BSC is challenging from multiple perspectives: environmental, socio-cultural, economic, policy, institutional as well as technological challenges. To achieve global deployment of bioenergy with net zero emissions target, use of advanced and emerging tools and techniques like artificial intelligence, machine learning, remote sensing & GIS, Life Cycle Assessment (LCA) and Bioenergy with Carbon Capture and Storage (BECCS) is recommended.
Detail
Wet air oxidation of HTL aqueous waste
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.biombioe.2023.106889
Hydrothermal Liquefaction (HTL) provides a pathway to reducing wet waste volumes and producing biofuels such as SAF or sustainable diesel. However, 20–30% of the carbon in wet-waste feed is converted to low molecular weight, water-soluble organic compounds resulting in an aqueous product requiring treatment before disposal. Extraction of fuels or chemicals from the aqueous product is an appealing but challenging route due to the low concentrations and the wide variety of the organic compounds. Herein, we report on wet air oxidation treatment of the HTL aqueous stream to reduce its complexity and increase the concentration of acetic acid in the aqueous product stream.Catalyst screening was carried out at small scale followed by batch reactor studies of selected catalysts. Oxidized products were analyzed to determine the impact of wet air oxidation on chemical oxygen demand (COD), nitrogen content, oxygen consumption and intermediate by-product formation. Batch reactor studies found that metal catalysts including WO3 and ZrO2 increased the concentration of acetic acid in the product stream by at least 10–20% compared to non-catalytic wet air oxidation. Under increasingly intense reaction conditions, COD was further reduced and acetic acid concentration increased. For example, using WO3 at 225 °C increased the concentration of acetic acid in the product stream by 72%, along with significant increases in formic acid. A continuous flow trickle bed reactor with a CeZr catalyst at temperatures ≥200 °C reduced the COD of the aqueous stream by 50% and increased acetic acid concentration by 40% (200 h run).
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Kinetic modelling and improvement of methane production from the anaerobic co-digestion of swine manure and cassava bagasse
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.biombioe.2023.106900
Anaerobic co-digestion (AcoD) is a promising biotechnological approach for the management of livestock and agro-industrial wastes with the concomitant production of renewable energy. This study investigated methane production during batch AcoD of swine manure (SM) and different amounts of cassava bagasse (CB), using Na2CO3 to adjust initial pH (8.0) and as buffering agent. The highest methane yield of 41,129 ± 1783.6 mL CH4 L−1 (157,04 ± 6,81 mL CH4 g VSinitial−1) was observed with 90.6 g total solids (TS) L−1, in systems containing 16.87 g TS L−1 from cassava bagasse. At this condition and in comparison, with the control (C1), the reactor R4 presented a superior removal of 83.8% for TS, 101.1% for VS, 42.1% for COD, and 161.6% for CODS. Nevertheless, methane production was inhibited at higher CB additions (22.48–33.72 g TS L−1). Methane production kinetics was well explained by including the first order specific growth rate with metabolism as the limiting step for two different substrates (SM and CB) and the linear buffering capacity behavior from CB. This novel proposed model describes the phenomenon of acid inhibition and inactivation of cell biomass caused by the insufficient buffering capacity. The developed model might apply to other similar systems where acid failure could occur, and can be used for a rational scale-up of batch and continuous processes.
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Natural fermentation as an inoculation strategy for dark fermentation of Ulva spp. hydrolysate
Frontiers of Chemical Science and Engineering ( IF 4.803 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.biombioe.2023.106902
Dark fermentation from Ulva spp. hydrolysate, a third-generation feedstock, can be exploited as sustainable alternative for biofuel production as it possesses a high carbohydrate content, contributes to decarbonisation and allows the simultaneous production of bioH2 and chemicals. However, it requires microorganisms with enzymatic capability to metabolise the sugars released by the macroalgae. In the present study, the natural fermentation process exploring the microbial community growing attached onto the Ulva spp. was for the first time assessed as an alternative inoculation method for bioH2 production from Ulva spp. hydrolysate. Inoculum enrichment from Ulva spp was tested at 4, 30 and 55 °C in a batch experiment. Then, the liquid phase was assessed as inoculum of a continuous up-flow anaerobic structured bed reactor (AnSTBR) fed with diluted acid-thermal Ulva spp. hydrolysate at 30 and 55 °C. At initial pH 6.5 the sulfidogenic pathway was predominant, however decreasing the pH to 5.5 stimulated the bioH2 production, with higher production at 55 °C, resulting in a median volumetric hydrogen production rate (VHPR) of 297.5 NmL L−1 d−1. The main soluble metabolites (SM) at 55 °C were butyric acid (HBu) and acetic acid (HAc), reaching medians of 912.9 and 483.4 mg L−1. At 30 °C, the primary pathway was solventogenic, resulting in ethanol (EtOH) and HAc production at a ratio 2.5:1. Therefore, the natural fermentation strategy was found to be a suitable strategy to inoculate the dark fermentation reactor.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENGINEERING, CHEMICAL 工程:化工2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
9.30 22 Science Citation Index Expanded Not
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